![molecular formula C12H20O4 B1434888 4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid CAS No. 1596618-17-5](/img/structure/B1434888.png)
4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid
Overview
Description
4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid is a chemical compound with potential applications in scientific research. It is a cyclic amino acid derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It may also act by inhibiting the activity of certain signaling pathways involved in cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine its efficacy and safety in humans.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid in lab experiments is its high purity and yield, which ensures reproducibility of results. However, one limitation is the lack of understanding of its mechanism of action and potential side effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of 4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid. One direction is to further investigate its anti-inflammatory and analgesic properties and its potential use in the development of new drugs for these conditions. Another direction is to study its potential use in the treatment of cancer, particularly in combination with other drugs. Additionally, further studies are needed to determine its efficacy and safety in humans.
Scientific Research Applications
4-[(Oxolan-2-yl)methoxy]cyclohexane-1-carboxylic acid has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs targeting these conditions. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
4-(oxolan-2-ylmethoxy)cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O4/c13-12(14)9-3-5-10(6-4-9)16-8-11-2-1-7-15-11/h9-11H,1-8H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWKNDBBRCOQJBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2CCC(CC2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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